Cas no 218281-42-6 (tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate
• CAS No: 218281-42-6
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 243479
• Update Time: 2025-06-12

tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3R,4R)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• Carbamicacid, [(3R,4R)-4-(fluoromethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester(9CI)
• tert-Butyl [(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate
• ZXGCINTUKGZONR-SFYZADRCSA-N
• tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-6-12-5-7(8)4-11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： ZXGCINTUKGZONR-SFYZADRCSA-N
• SMILES： FC[C@@H]1CNC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate

Professional Introduction to Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate (CAS No. 218281-42-6)

Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate, a compound with the CAS number 218281-42-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural complexity and unique pharmacophoric features of this molecule make it a subject of intense research interest.

The name of the compound provides valuable insights into its chemical structure. The term tert-butyl indicates the presence of a tert-butyl group, which is a common moiety in pharmaceuticals due to its ability to enhance lipophilicity and metabolic stability. The core structure, (3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl, is a pyrrolidine derivative, which is a well-known scaffold in drug design. Pyrrolidine derivatives are frequently explored for their role in modulating biological pathways, particularly those involving neurotransmitter systems and enzyme inhibition.

The inclusion of a fluoromethyl group in the pyrrolidine ring adds an additional layer of complexity and functionality. Fluorine atoms are often incorporated into drug molecules to improve their pharmacokinetic properties, such as bioavailability and metabolic stability. The specific stereochemistry indicated by (3R,4R) suggests that the compound has been carefully designed to target specific binding sites with high selectivity.

In recent years, there has been growing interest in the development of drugs targeting central nervous system (CNS) disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate is being investigated as a potential lead compound for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential for modulating neurotransmitter systems. The fluoromethyl group may play a crucial role in enhancing binding affinity to specific receptors, while the tert-butyl group could contribute to improved pharmacokinetic properties. These features make it an attractive candidate for further development into a therapeutic agent.

Recent studies have demonstrated that pyrrolidine derivatives can interact with various targets involved in CNS disorders. For instance, some pyrrolidine-based compounds have shown efficacy in animal models of depression by modulating serotonin and norepinephrine reuptake transporters. Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate shares structural similarities with these compounds but introduces additional functional groups that may enhance its potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The introduction of the fluoromethyl group is particularly challenging due to the sensitivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency and selectivity.

Evaluation of Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate in preclinical models has revealed promising results regarding its pharmacological activity. In vitro studies have shown that this compound exhibits significant binding affinity to certain CNS receptors without causing adverse effects on other systems. These findings suggest that it may be a viable candidate for further development into a therapeutic agent.

The potential applications of this compound extend beyond CNS disorders. Pyrrolidine derivatives have also shown promise in treating other conditions such as pain syndromes and inflammatory diseases. The unique structural features of Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate make it an interesting candidate for exploring these additional therapeutic avenues.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like Tert-butyl N-[(3R,4R)-4-(fluoromethyl)pyrrolidin-3-yl]carbamate will play an increasingly important role in drug discovery and development. The combination of structural complexity, functional diversity, and pharmacological activity makes this molecule a valuable asset in the quest for novel therapeutic agents.